6-Tert-butyl-2-(1,4-thiazepan-4-yl)imidazo[2,1-b][1,3,4]thiadiazole

• IUPAC Name: 6-tert-butyl-2-(1,4-thiazepan-4-yl)imidazo[2,1-b][1,3,4]thiadiazole
• InChI: InChI=1S/C13H20N4S2/c1-13(2,3)10-9-17-11(14-10)19-12(15-17)16-5-4-7-18-8-6-16/h9H,4-8H2,1-3H3
• InChI Key: QRDLMAWLECLJPR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CN2C(=N1)SC(=N2)N3CCCSCC3
• Molecular Formula: C13H20N4S2
• Molecular Weight: 296.5 g/mol

Description

6-Tert-butyl-2-(1,4-thiazepan-4-yl)imidazo[2,1-b][1,3,4]thiadiazole is a compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is a member of the imidazo[2,1-b][1,3,4]thiadiazole family, which has been shown to possess various biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.

Mechanism of Action

The mechanism of action of 6-Tert-butyl-2-(1,4-thiazepan-4-yl)imidazo[2,1-b][1,3,4]thiadiazole is not fully understood. However, it has been proposed that this compound may exert its biological activities by interacting with specific targets in cells, such as enzymes or receptors.
Biochemical and Physiological Effects:
6-Tert-butyl-2-(1,4-thiazepan-4-yl)imidazo[2,1-b][1,3,4]thiadiazole has been shown to have various biochemical and physiological effects. For example, it can inhibit the production of pro-inflammatory cytokines, which are involved in the inflammatory response. It can also induce apoptosis in cancer cells, leading to cell death. Additionally, this compound has been shown to have antimicrobial activity against various microorganisms, which may be useful in treating infections.

Advantages and Limitations for Lab Experiments

One advantage of using 6-Tert-butyl-2-(1,4-thiazepan-4-yl)imidazo[2,1-b][1,3,4]thiadiazole in lab experiments is its potential therapeutic applications. This compound has been shown to have anti-inflammatory, anticancer, and antimicrobial properties, which may be useful in developing new drugs. However, one limitation is that the mechanism of action of this compound is not fully understood, which may make it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on 6-Tert-butyl-2-(1,4-thiazepan-4-yl)imidazo[2,1-b][1,3,4]thiadiazole. One direction is to further investigate its mechanism of action, which may provide insights into its biological activities. Another direction is to study its potential therapeutic applications in more detail, such as in animal models of disease. Additionally, it may be useful to explore the potential of this compound as a lead compound for the development of new drugs.

Synthesis Methods

The synthesis of 6-Tert-butyl-2-(1,4-thiazepan-4-yl)imidazo[2,1-b][1,3,4]thiadiazole has been reported in the literature. One method involves the reaction of 2-mercapto-1,3,4-thiadiazole with 1,4-dibromo-2-butene in the presence of a base, followed by cyclization with tert-butyl isocyanide under reflux conditions. The resulting product is then purified by column chromatography to obtain the desired compound.

Scientific Research Applications

6-Tert-butyl-2-(1,4-thiazepan-4-yl)imidazo[2,1-b][1,3,4]thiadiazole has been studied for its potential therapeutic applications. One study showed that this compound has anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Another study demonstrated that it has anticancer activity by inducing apoptosis in cancer cells. Additionally, this compound has been shown to have antimicrobial activity against various microorganisms, including bacteria and fungi.